Cas no 1062598-99-5 (2-(2-Carboxyphenylthio)-5-fluorobenzoic acid)

2-(2-Carboxyphenylthio)-5-fluorobenzoic acid structure
1062598-99-5 structure
Product Name:2-(2-Carboxyphenylthio)-5-fluorobenzoic acid
CAS No:1062598-99-5
MF:C14H9FO4S
MW:292.282266378403
CID:2150724
Update Time:2023-08-05

2-(2-Carboxyphenylthio)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-carboxyphenylthio)-5-fluorobenzoic acid
    • DYPDSZUGYJFSTK-UHFFFAOYSA-N
    • 2-(2-Carboxyphenylthio)-5-fluorobenzoic acid
    • Inchi: 1S/C14H9FO4S/c15-8-5-6-12(10(7-8)14(18)19)20-11-4-2-1-3-9(11)13(16)17/h1-7H,(H,16,17)(H,18,19)
    • InChI Key: DYPDSZUGYJFSTK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(=O)O)C1C=CC(=CC=1C(=O)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Topological Polar Surface Area: 99.9
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